Methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate
Overview
Description
Methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate, also known as M2APTC, is an organic compound with a wide range of applications in scientific research. It is an important building block in organic synthesis and is used in the preparation of various pharmaceuticals and other compounds. M2APTC is a versatile compound with a wide range of properties, including a high degree of chemical and thermal stability. This makes it an ideal choice for use in laboratory experiments and research.
Scientific Research Applications
Synthesis and Chemical Transformations
Methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate has been utilized in various chemical syntheses and transformations. For instance, it serves as a starting material in the synthesis of 5-amino-2- phenyl(1,3)thiazolo(3,2-b)(1,2,4)triazole-6-carboxylate, showcasing its role in the creation of novel compounds with potential biological activity (El-Sherief et al., 2011). Additionally, it is used in the formation of methyl 5,6-dihydro-4,6-dimethyl-2-phenyl-1,3(4H)-thiazine-4-carboxylate through reactions with HCl in MeOH, highlighting its versatility in chemical reactions (Jenny & Heimgartner, 1989).
Synthesis of Antimicrobial Agents
Research has shown that this compound is a key intermediate in the synthesis of compounds with antimicrobial properties. For example, its derivatives have been tested for their effectiveness against various bacterial and fungal species, demonstrating significant biological activity (Dua, 2016). This application is critical in the ongoing search for new antimicrobial agents.
Contribution to Heterocyclic Chemistry
This compound plays a significant role in heterocyclic chemistry, particularly in the synthesis of thiazole and thiazine derivatives. Such derivatives are valuable for their potential pharmacological applications and for their utility in various chemical syntheses (Suzuki & Izawa, 1976).
Applications in Crystallography
The study of the crystal structures of derivatives of this compound contributes to the understanding of molecular interactions and crystal engineering. For example, investigations into the molecular structure change of BPT-Esters, including this compound, have provided insights into relationships between molecular and crystal structures, and solubility (Hara et al., 2009).
Role in Synthesis of Novel Compounds
It is also used in the synthesis of novel compounds, such as thiazolo[3,2-a]pyrimidines, highlighting its role in expanding the scope of medicinal chemistry and drug discovery (Mohamed, 2021).
Mechanism of Action
Target of Action
Methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate is a derivative of 2-aminothiazole, a significant class of organic medicinal compounds . The primary target of this compound is the enzyme UDP-N-acetylmuramate/L-alanine ligase . This enzyme plays a crucial role in the biosynthesis of peptidoglycan, a major component of bacterial cell walls .
Mode of Action
The compound interacts with its target enzyme through protein-ligand interactions . It binds to the active site of the enzyme, thereby inhibiting its function . This inhibition disrupts the synthesis of peptidoglycan, leading to the weakening of bacterial cell walls and eventually causing cell death .
Biochemical Pathways
The disruption of peptidoglycan synthesis affects the integrity of the bacterial cell wall, leading to cell lysis and death . This action primarily affects gram-positive bacteria like Staphylococcus epidermidis and Staphylococcus aureus, and gram-negative bacteria like Pseudomonas aeruginosa and Escherichia coli .
Result of Action
The compound exhibits significant antibacterial potential. For instance, it has shown inhibitory potential against Staphylococcus epidermidis and Pseudomonas aeruginosa at minimum inhibitory concentration (MIC) values of 250 µg/mL and 375 µg/mL respectively . It also exhibits antifungal potential, showing maximum activity against Candida glabrata .
properties
IUPAC Name |
methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2S/c1-15-10(14)8-9(16-11(12)13-8)7-5-3-2-4-6-7/h2-6H,1H3,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKNMSTRVGQEASS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC(=N1)N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00349820 | |
Record name | methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00349820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
115174-39-5, 80625-18-9 | |
Record name | methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00349820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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